Cas no 23725-05-5 (Chebulic acid)

• Product Name: Chebulic acid
• CAS No: 23725-05-5
• MF: C₁₄H₁₂O₁₁
• MW: 356.238485336304
• CID: 281968
• PubChem ID: 71308174
• Update Time: 2025-07-17

Chebulic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,[(3S,4S)-3-carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl]-,(2S)-
• Chebulic acid
• (2S)-2-[(3S,4S)-3-carboxy-5,6,7-trihydroxy-1-oxo-3,4-dihydroisochromen-4-yl]butanedioic acid
• Butanedioic acid,[(3S,4S)-3-carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl]-,...
• CHEBULIC ACID(SH)
• (-)-Chebulic acid
• 4-Isochromansuccinicacid, 3-carboxy-5,6,7-trihydroxy-1-oxo- (8CI)
• Butanedioic acid,(3-carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl)-, [3S-[3a,4b(R*)]]-
• Chebulic acid (6CI,7CI)
• (2S)-[(3S,4S)-3-Carboxy-3,4-dihydro-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4-yl]butanedioic acid
• Split acid
• 2-[(3S,4S)-3-Carboxy-5,6,7-trihydroxy-1-oxo-3,4-dihydroisochromen-4-yl]butanedioic acid
• (2S)-2-[(3S)-3,4-Dihydro-3alpha-carboxy-5,6,7-trihydroxy-1-oxo-1H-2-benzopyran-4beta-yl]butanedioic acid
• YAA72505
• Q5089008
• (2S)-2-[(3S,4S)-3-carboxy-5,6,7-trihydroxy-1-oxo-isochroman-4-yl]butanedioic acid
• (S)-2-((3S,4S)-3-Carboxy-5,6,7-trihydroxy-1-oxoisochroman-4-yl)succinic acid
• 2-[(3S,4S)-3-Carboxy-5,6,7-trihydroxy-1-oxo-3,4-dih
• 23725-05-5
• HY-N4170
• CHEMBL4129076
• CS-0032300
• AKOS040760120
• 4-ISOCHROMANSUCCINIC ACID, 3-CARBOXY-5,6,7-TRIHYDROXY-1-OXO-
• BUTANEDIOIC ACID, (3-CARBOXY-3,4-DIHYDRO-5,6,7-TRIHYDROXY-1-OXO-1H-2-BENZOPYRAN-4-YL)-, (3S-(3.ALPHA.,4.BETA.(R*)))-
• BUTANEDIOIC ACID, ((3S,4S)-3-CARBOXY-3,4-DIHYDRO-5,6,7-TRIHYDROXY-1-OXO-1H-2-BENZOPYRAN-4-YL)-, (2S)-
• MS-25570
• (2S)-2-((3S,4S)-3-carboxy-5,6,7-trihydroxy-1-oxo-3,4-dihydroisochromen-4-yl)butanedioic acid
• Chebulate
• DA-51825

• Inchi： 1S/C14H12O11/c15-5-1-4-7(10(19)9(5)18)8(3(12(20)21)2-6(16)17)11(13(22)23)25-14(4)24/h1,3,8,11,15,18-19H,2H2,(H,16,17)(H,20,21)(H,22,23)/t3-,8-,11-/m0/s1
• InChI Key： COZMWVAACFYLBI-XJEVXTIOSA-N
• SMILES： O1C(C2C=C(C(=C(C=2[C@@H]([C@H]1C(=O)O)[C@@H](C(=O)O)CC(=O)O)O)O)O)=O

Computed Properties

• Exact Mass: 356.03796119 g/mol
• Monoisotopic Mass: 356.03796119 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 199
• Molecular Weight: 356.24

Experimental Properties

• Color/Form: Powder
• Density: 1.882
• Melting Point: No data available
• Boiling Point: 755.9±60.0 °C at 760 mmHg
• Flash Point: 284.2±26.4 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Chebulic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Gallic acid and derivatives

Additional information on Chebulic acid

Chebulic Acid (CAS No. 23725-05-5): A Comprehensive Overview

Chebulic acid (CAS No. 23725-05-5) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound, primarily derived from the fruits of Terminalia chebula, a tree native to Southeast Asia, has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties. This article provides a detailed overview of Chebulic acid, including its chemical structure, biological activities, and recent research findings.

Chemical Structure and Properties

Chebulic acid is a polyphenolic compound with the molecular formula C₁₄H₁₆O₈. It belongs to the class of hydrolysable tannins and is characterized by its complex structure, which includes multiple hydroxyl groups and a benzene ring. The presence of these functional groups contributes to its high reactivity and stability in various biological environments. The compound is soluble in water and organic solvents, making it suitable for both in vitro and in vivo studies.

Biological Activities

Chebulic acid exhibits a wide range of biological activities that have been extensively investigated in recent years. One of the most notable properties of this compound is its potent antioxidant activity. Studies have shown that Chebulic acid can effectively scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant effects, Chebulic acid has been found to possess significant anti-inflammatory properties. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of inflammatory markers like COX-2 and iNOS. These findings suggest that Chebulic acid may be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Chebulic acid also exhibits neuroprotective effects, which have been attributed to its ability to modulate various signaling pathways involved in neuronal survival and function. Studies have shown that it can protect neurons from apoptosis induced by oxidative stress and excitotoxicity. Furthermore, Chebulic acid has been found to enhance cognitive function and memory in animal models, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease.

Recent Research Findings

The therapeutic potential of Chebulic acid has been further supported by recent research findings. A study published in the Journal of Agricultural and Food Chemistry (2021) investigated the antioxidant activity of Chebulic acid in human cell lines exposed to oxidative stress. The results showed that treatment with Chebulic acid significantly reduced intracellular reactive oxygen species (ROS) levels and prevented DNA damage, highlighting its potential as a natural antioxidant supplement.

In another study published in the International Journal of Molecular Sciences (2020), researchers explored the anti-inflammatory effects of Chebulic acid on lipopolysaccharide (LPS)-induced inflammation in macrophages. The study found that Chebulic acid inhibited the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), leading to reduced production of pro-inflammatory cytokines. These findings suggest that Chebulic acid may be useful in developing anti-inflammatory drugs for various inflammatory disorders.

A recent study published in the Journal of Ethnopharmacology (2019) evaluated the neuroprotective effects of Chebulic acid on a mouse model of Parkinson's disease. The results showed that administration of Chebulic acid improved motor function and reduced dopaminergic neuron loss in the substantia nigra. These findings provide strong evidence for the potential use of Chebulic acid in treating Parkinson's disease.) improved motor function and reduced dopaminergic neuron loss in the substantia nigra. These findings provide strong evidence for the potential use of -strong> in treating Parkinson's disease.

In conclusion, > (CAS No. 23725-05-5) is a multifaceted compound with significant biological activities that make it a promising candidate for various therapeutic applications. Its potent antioxidant, anti-inflammatory, and neuroprotective properties have been well-documented in numerous studies, highlighting its potential as a natural supplement or drug candidate for treating oxidative stress-related diseases, inflammatory conditions, and neurodegenerative disorders. Further research is warranted to fully explore its mechanisms of action and optimize its therapeutic potential.> >